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Compound of Interest

Compound Name: 2-Ethyl-1,3-dioxolane

Cat. No.: B3050401

In-Depth Technical Guide: 2-Ethyl-1,3-dioxolane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Ethyl-1,3-dioxolane, a
heterocyclic organic compound with applications in chemical synthesis and research. This
document details its chemical identity, physical properties, and synthesis, presenting data in a
structured format for ease of reference.

Chemical Identity and Molecular Structure

2-Ethyl-1,3-dioxolane is a cyclic acetal. Its core structure consists of a five-membered
dioxolane ring with an ethyl group attached at the second carbon position.

Table 1: Chemical Identifiers for 2-Ethyl-1,3-dioxolane

Identifier Value

CAS Number 2568-96-9[1][2][3]

Molecular Formula CsH1002[1][2]

IUPAC Name 2-ethyl-1,3-dioxolane[1]

Synonyms Propanal, cyclic 1,2-ethanediyl acetal[1][2]
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Physicochemical Properties

The following table summarizes the key physical and chemical properties of 2-Ethyl-1,3-
dioxolane.

Table 2: Physicochemical Data for 2-Ethyl-1,3-dioxolane

Property Value

Molecular Weight 102.13 g/mol [1][2]

Appearance Liquid (at standard conditions)

Boiling Point Data not readily available in initial search
Density Data not readily available in initial search
Refractive Index Data not readily available in initial search

Note: Further literature search is required for more detailed experimental properties.

Synthesis of 2-Ethyl-1,3-dioxolane

The synthesis of 2-Ethyl-1,3-dioxolane typically involves the acetalization of propanal with
ethylene glycol in the presence of an acid catalyst.

General Experimental Protocol

A detailed experimental protocol for the synthesis of 2-Ethyl-1,3-dioxolane would involve the
following steps:

e Reaction Setup: Equip a round-bottom flask with a Dean-Stark apparatus and a reflux
condenser.

e Reagents: Charge the flask with equimolar amounts of propanal and ethylene glycol in a
suitable solvent (e.g., toluene).

o Catalyst: Add a catalytic amount of an acid catalyst, such as p-toluenesulfonic acid.
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e Reaction: Heat the mixture to reflux. The water formed during the reaction is azeotropically
removed and collected in the Dean-Stark trap.

e Monitoring: Monitor the reaction progress by observing the amount of water collected.

o Workup: Once the reaction is complete, cool the mixture and neutralize the acid catalyst with
a base (e.g., sodium bicarbonate solution).

 Purification: Separate the organic layer, wash it with water and brine, and then dry it over an
anhydrous salt (e.g., magnesium sulfate). The final product can be purified by distillation.

Visualization of Synthesis Pathway

The following diagram illustrates the chemical reaction for the synthesis of 2-Ethyl-1,3-
dioxolane.
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Caption: Synthesis of 2-Ethyl-1,3-dioxolane from propanal and ethylene glycol.

Applications in Research and Development

2-Ethyl-1,3-dioxolane serves as a protecting group for the carbonyl functional group of
propanal. The acetal is stable under neutral and basic conditions but can be readily cleaved
under acidic conditions to regenerate the aldehyde. This protective strategy is valuable in multi-
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step organic syntheses where the aldehyde functionality needs to be preserved while other
parts of the molecule undergo reaction.

Safety and Handling

Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab
coat, should be worn when handling 2-Ethyl-1,3-dioxolane. It should be used in a well-
ventilated area or a fume hood. For detailed safety information, refer to the Safety Data Sheet
(SDS) provided by the supplier.

This guide provides foundational information on 2-Ethyl-1,3-dioxolane. For specific
applications and advanced protocols, consulting peer-reviewed literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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